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Compound of Interest

Compound Name: BR103

Cat. No.: B10771566

This guide provides essential safety, logistical, and procedural information for the proper
disposal of BR103, also known as (2-Benzhydryl-5-methyl-1H-imidazole-4-carbonyl)-L-
arginine. It is intended for researchers, scientists, and drug development professionals to
ensure safe handling and environmental protection.

Core Safety Mandate: For research use only. Not for human or veterinary use.

The proper disposal of BR103 is critical to mitigate risks to personnel and the environment.
This document outlines the necessary steps for its safe management from point of generation
to final disposal.

Hazard Identification and Safety Summary

BR103 is a chemical compound that requires careful handling due to its potential hazards. The
primary concerns associated with BR103 are:

« Skin Irritation: May cause irritation upon contact with skin.
e Serious Eye Irritation: May cause serious irritation to the eyes.
o Aquatic Toxicity: May be harmful to aquatic life, with long-lasting effects.

Due to these hazards, BR103 and its containers must be disposed of as hazardous waste.

Quantitative Data for BR103
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The following table summarizes key quantitative data for BR103, essential for safe handling
and disposal planning.

Property Value

CAS Number 1434873-26-3

Molecular Formula C24H28N603

Molecular Weight 448.53 g/mol

Appearance White to off-white solid powder

Powder: -20°C (3 years), 4°C (2 years)In

Storage Conditions
Solvent: -80°C (6 months), -20°C (1 month)

Personal Protective Equipment (PPE)

All personnel handling BR103 waste must wear the following minimum personal protective
equipment:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to
use and disposed of as contaminated waste after use.

o Eye/Face Protection: Chemical safety goggles or a face shield.

» Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing
to prevent skin exposure.

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of BR103 waste.
Step 1: Waste Segregation at the Source

e Solid Waste: All solid materials contaminated with BR103, such as unused product,
contaminated gloves, pipette tips, and empty containers, must be collected in a designated
hazardous waste container.
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» Liquid Waste: All solutions containing BR103 must be collected in a separate, leak-proof
hazardous waste container. Do not mix with other waste streams unless compatibility has
been confirmed.

Step 2: Waste Container Management

o Container Type: Use only approved, compatible containers for hazardous waste. Containers
must be kept closed except when adding waste.

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "(2-Benzhydryl-5-methyl-1H-imidazole-4-carbonyl)-L-arginine," the
CAS number "1434873-26-3," and all applicable hazard pictograms.

Step 3: Temporary Storage

o Store sealed and labeled waste containers in a designated, well-ventilated, and secure area
away from incompatible materials. The storage area should be designed to contain any
potential spills.

Step 4: Final Disposal

e The disposal of BR103 waste must be conducted through an approved and licensed waste
disposal plant.[1]

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste contractor to schedule a pickup.

e Under no circumstances should BR103 waste be disposed of down the drain or in the
regular trash.

Experimental Protocols

There are no established and verified experimental protocols for the on-site neutralization of
BR103. Therefore, the required method of disposal is through a certified hazardous waste
management service.

Disposal Process Visualization
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The following diagram illustrates the logical workflow for the proper disposal of BR103.

BR103 Disposal Workflow
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Caption: Logical workflow for the safe disposal of BR103.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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